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Introduction

Lithium hypochlorite (CAS number: 13840-33-0), with the chemical formula LiOCI, is the
lithium salt of hypochlorous acid.[1] It is a colorless to white crystalline solid known for its
disinfectant and oxidizing properties.[2] While primarily used for water treatment, particularly in
swimming pools, and as a bleaching agent, its chemical reactivity also lends itself to
applications in organic synthesis.[1][3] This technical guide provides a comprehensive overview
of the experimental data available for lithium hypochlorite, including its physicochemical
properties, synthesis and purification protocols, analytical methods for its quantification, and its
mechanism of action as a disinfectant.

Physicochemical and Toxicological Data

The following tables summarize the key quantitative data for lithium hypochlorite based on
available literature and safety data sheets.

Table 1: Physicochemical Properties of Lithium Hypochlorite
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Property Value Reference(s)
Molecular Formula CILIO [3]
Molecular Weight 58.39 g/mol [1]
Appearance Co’orless or whitt.e crystalline (2]
solid/granular solid

Odor Chlorine-like [1]
Melting Point 135 °C (decomposes) [1]
Boiling Point 1,336 °C [1]
Density 0.531 g/cm? (at 20 °C) [1]
Solubility in Water Soluble [1]
Autoignition Temperature > 180 °C [1]

Table 2: Toxicological Data for Lithium Hypochlorite
Test Result Species Reference(s)
Acute Oral Toxicity 500 mg/kg Rat o

(LD50)

Experimental Protocols

Detailed methodologies for the synthesis, purification, and quantitative analysis of lithium

hypochlorite are provided below.

I. Synthesis of Lithium Hypochlorite

Principle: Lithium hypochlorite can be synthesized by reacting an aqueous solution of

hypochlorous acid (HOCI) with a slurry of lithium hydroxide (LiOH). The reaction is typically

carried out at low temperatures to minimize the formation of byproducts such as lithium

chlorate and lithium chloride.

Experimental Workflow for Synthesis
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Caption: Workflow for the synthesis of lithium hypochlorite.
Detailed Protocol:

e Preparation of Lithium Hydroxide Slurry: Prepare a 20% (w/w) agueous slurry of lithium
hydroxide (LiOH-H20).

e Cooling: Cool the lithium hydroxide slurry to approximately O °C in a reaction vessel
equipped with a stirrer.

e Reaction: Slowly add a concentrated aqueous solution of hypochlorous acid (e.g., 43.7% by
weight HOCI) to the cooled and stirred LIOH slurry.
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o Temperature Control: Maintain the reaction temperature below 20 °C throughout the addition
of hypochlorous acid.

e Monitoring: Monitor the excess alkalinity of the solution. Continue the addition of HOCI until
the excess alkalinity reaches approximately one percent.

o Further Addition: If necessary, introduce additional solid LiOH-H20 to the solution and
continue the addition of HOCI at a temperature below 20 °C until the LiOH is completely
converted to LiOCI.

e Product: The resulting product is an aqueous solution of lithium hypochlorite with a
concentration of approximately 15% to 40% by weight.

Il. Purification of Lithium Hypochlorite

Principle: The agueous solution of lithium hypochlorite obtained from the synthesis can be
purified by crystallization. Cooling the solution to subzero temperatures induces the formation
of lithium hypochlorite crystals, which can then be separated from the mother liquor
containing impurities.

Experimental Workflow for Purification
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Lithium Hypochlorite (CAS 13840-33-0): A Technical
Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b084502#cas-number-13840-33-0-experimental-data]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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